N-ethyl-N-(2-methoxybenzyl)-2-methyl-2-propen-1-amine

• IUPAC Name: N-ethyl-N-[(2-methoxyphenyl)methyl]-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C14H21NO/c1-5-15(10-12(2)3)11-13-8-6-7-9-14(13)16-4/h6-9H,2,5,10-11H2,1,3-4H3
• InChI Key: YRFCEALZZPDKNC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1OC)CC(=C)C
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

N-ethyl-N-(2-methoxybenzyl)-2-methyl-2-propen-1-amine, also known as methoxypropamine, is a synthetic compound that belongs to the amphetamine class of drugs. It is a psychoactive substance that has been used as a research chemical for its potential therapeutic and recreational effects. Methoxypropamine has been studied extensively for its effects on the central nervous system and its potential as a treatment for various neurological disorders.

Mechanism of Action

Methoxypropamine acts as a releasing agent for dopamine, norepinephrine, and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels of these chemicals in the brain. This results in a stimulant effect, which can lead to increased energy, alertness, and euphoria.
Biochemical and Physiological Effects:
Methoxypropamine has been found to have a number of biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of glucose and fatty acids into the bloodstream, leading to increased energy levels. Methoxypropamine has also been found to increase the release of certain hormones such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

Methoxypropamine has several advantages as a research chemical. It is relatively easy to synthesize and has a low cost compared to other amphetamines. It has also been found to have a high affinity for the dopamine transporter, making it a useful tool for studying dopamine release and reuptake in the brain. However, N-ethyl-N-(2-methoxybenzyl)-2-methyl-2-propen-1-aminemine has limitations as a research chemical. It has not been extensively studied in humans, and its long-term effects on the brain and body are not well understood.

Future Directions

There are several future directions for research on N-ethyl-N-(2-methoxybenzyl)-2-methyl-2-propen-1-aminemine. One area of interest is its potential as a treatment for neurological disorders such as Parkinson's disease and ADHD. Another area of interest is its use as a tool for studying the dopamine system in the brain. Further research is needed to fully understand the effects of N-ethyl-N-(2-methoxybenzyl)-2-methyl-2-propen-1-aminemine on the brain and body and its potential as a therapeutic agent.

Synthesis Methods

Methoxypropamine is synthesized by the reaction of 2-methoxybenzyl chloride with N-ethyl-2-methyl-2-propen-1-amine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is then purified by recrystallization or chromatography.

Scientific Research Applications

Methoxypropamine has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant properties and is structurally similar to other amphetamines such as methamphetamine and MDMA. Methoxypropamine has been studied for its potential as a treatment for various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).